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Compound of Interest

Compound Name: 4-Hydroxybutyl acrylate

Cat. No.: B1195278 Get Quote

An In-depth Technical Guide to the Spectroscopic Data of 4-Hydroxybutyl Acrylate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the analytical data for key chemical entities is paramount. This guide provides a detailed

overview of the spectroscopic data for 4-Hydroxybutyl acrylate (4-HBA), a versatile monomer

used in the synthesis of various polymers. The following sections present its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the

experimental protocols for their acquisition.

Spectroscopic Data of 4-Hydroxybutyl Acrylate
The empirical formula for 4-Hydroxybutyl acrylate is C₇H₁₂O₃, with a molecular weight of

144.17 g/mol .[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The ¹H and ¹³C NMR data for 4-Hydroxybutyl acrylate, typically recorded in deuterated

chloroform (CDCl₃), are summarized below.

¹H NMR Spectral Data (400 MHz, CDCl₃)[3]
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

6.40 dd 1H Ha (trans to C=O)

6.13 dd 1H Hc (geminal)

5.84 dd 1H Hb (cis to C=O)

4.19 t 2H -O-CH₂-

3.67 t 2H -CH₂-OH

1.77 m 2H -O-CH₂-CH₂-

1.65 m 2H -CH₂-CH₂-OH

¹³C NMR Spectral Data (CDCl₃)[4]

Chemical Shift (ppm) Assignment

166.5 C=O

130.8 =CH₂

128.5 =CH-

64.3 -O-CH₂-

62.2 -CH₂-OH

28.8 -O-CH₂-CH₂-

25.1 -CH₂-CH₂-OH

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify functional groups within a molecule. The IR spectrum of 4-
Hydroxybutyl acrylate exhibits characteristic absorption bands.

IR Spectral Data (Liquid Film)[5]
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Wavenumber (cm⁻¹) Description

~3400 (broad) O-H stretch

~2940 C-H stretch (sp³)

~1720 C=O stretch (ester)

~1635 C=C stretch

~1400 C-H bend

~1190 C-O stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, confirming the molecular weight and offering structural clues. The electron

ionization (EI) mass spectrum of 4-Hydroxybutyl acrylate is presented below.

Mass Spectral Data (Electron Ionization)[1][3]
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m/z Relative Intensity (%)

55 100.0

73 59.6

71 26.5

42 16.8

54 15.7

43 14.4

31 14.1

44 9.1

41 8.5

70 6.0

85 5.9

56 5.7

57 5.2

89 4.4

72 4.2

113 4.1

29 4.0

99 3.2

39 3.1

28 2.8

114 2.5

74 2.1

69 2.0
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26 1.9

68 1.9

45 1.7

86 1.4

103 1.3

53 1.2

40 1.0

98 1.0

Molecular Ion (M⁺): The molecular ion peak is expected at m/z 144, corresponding to the

molecular weight of 4-Hydroxybutyl acrylate.[1][3]

Experimental Protocols
The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Accurately weigh 10-20 mg of 4-Hydroxybutyl acrylate.[6]

Dissolve the sample in approximately 0.7-1.0 mL of a suitable deuterated solvent, such as

chloroform-d (CDCl₃).[6] Ensure the sample is fully dissolved; gentle vortexing may be

applied.[6]

Transfer the solution to a clean 5 mm NMR tube.[6]

Data Acquisition:

Acquire the ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).[7]

For ¹H NMR, set the number of scans (typically 16-64) to achieve an adequate signal-to-

noise ratio.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1195278?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2478106&Units=SI&Mask=2691
https://m.chemicalbook.com/SpectrumEN_2478-10-6_1HNMR.htm
https://www.benchchem.com/product/b1195278?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_1H_NMR_Characterization_of_Methacrylated_Polymers.pdf
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_1H_NMR_Characterization_of_Methacrylated_Polymers.pdf
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_1H_NMR_Characterization_of_Methacrylated_Polymers.pdf
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_1H_NMR_Characterization_of_Methacrylated_Polymers.pdf
https://www.rsc.org/suppdata/ra/c4/c4ra08133a/c4ra08133a1.pdf
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_1H_NMR_Characterization_of_Methacrylated_Polymers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure proper phasing and baseline correction of the resulting spectrum.[6]

Chemical shifts are reported in parts per million (ppm) downfield from an internal standard,

typically tetramethylsilane (TMS).[7]

Infrared (IR) Spectroscopy
For a liquid sample like 4-Hydroxybutyl acrylate, the thin film or "neat" method is commonly

used.[8]

Sample Preparation (Thin Film Method):

Obtain two clean, dry salt plates (e.g., NaCl or KBr).[8]

Place a single drop of liquid 4-Hydroxybutyl acrylate onto the surface of one salt plate

using a Pasteur pipet.[8]

Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film

between the plates.[8]

Data Acquisition:

Place the "sandwich" plate assembly into the sample holder of the FT-IR spectrometer.[8]

Acquire the spectrum, typically in the range of 4000-600 cm⁻¹.[9]

A background spectrum of the empty salt plates should be run first and subtracted from

the sample spectrum.

Alternatively, Attenuated Total Reflectance (ATR) IR spectroscopy can be used, which

requires placing a drop of the liquid directly on the ATR crystal.[10][11] This method is often

simpler and faster as it requires no sample preparation.[11]

Mass Spectrometry (MS)
Electron Ionization (EI) is a common technique for the analysis of small, volatile molecules like

4-Hydroxybutyl acrylate.
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Sample Introduction and Ionization:

A small amount of the liquid sample is introduced into the mass spectrometer, where it is

vaporized.[12]

In the ionization source, the vaporized molecules are bombarded with a beam of high-

energy electrons (typically 70 eV), causing the ejection of an electron and the formation of

a positively charged molecular ion (cation radical).[12]

Mass Analysis and Detection:

The molecular ion and any fragment ions produced by its decomposition are accelerated

into a mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).[12]

A detector records the abundance of each ion, generating a mass spectrum which is a plot

of relative intensity versus m/z.[12]

Proper calibration of the m/z scale using a known reference compound is crucial for

accurate mass measurement.[13]

Visualizations
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound.
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Caption: Workflow for Spectroscopic Analysis of 4-Hydroxybutyl Acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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